Cas no 64679-65-8 ((3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid)
64679-65-8 structure
Product Name:(3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid
CAS No:64679-65-8
MF:C5H7N3O2S
MW:173.192979097366
MDL:MFCD03536501
CID:517489
PubChem ID:254566
Update Time:2025-04-19
(3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-((5-Methyl-1H-1,2,4-triazol-3-yl)thio)acetic acid
- (3-METHYL-1H-1,2,4-TRIAZOL-5-YL)THIO]ACETIC ACID
- [(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid
- Acetic acid,2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-
- Tiazotic acid
- (5-methyl-1H-[1,2,4]triazol-3-ylmercapto)-acetic acid
- (5-Methyl-1H-[1,2,4]triazol-3-ylmercapto)-essigsaeure
- (5-methyl-1H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
- [(5-Methyl-1H-1,2,4-triazol-3-yl)thio]-acetic acid
- [(5-methyl-1H-1,2,4-triazol-3-yl)thio]acetic acid(SALTDATA: FREE)
- 2-(5-methyl-1H-1,2,4-triazol-3-ylthio)aceticacid
- 2-(5-Methyl-2H-1,2,4-triazol-3-ylthio)acetic aci
- NSC 78999
- YEZ00M9XKN
- TIAZOTIC ACID [WHO-DD]
- DTXSID40214967
- Tiazotic acid [INN]
- NSC-78999
- MFCD01048979
- Q27294487
- [(5-methyl-4h-1,2,4-triazol-3-yl)thio]acetic acid
- 5-methyl-1H-1,2,4-triazol-s-yl)thio}-acetic acid
- ((5-methyl-4h-1,2,4-triazol-3-yl)thio)acetic acid
- NSC78999
- IDI1_002636
- [(5-METHYL-1H-1,2,4-TRIAZOL-3-YL)THIO]ACETIC ACID
- D10852
- 2-((5-METHYL-1H-1,2,4-TRIAZOL-3-YL)THIO)ACETICACID
- BCP05379
- UNII-YEZ00M9XKN
- SMR000123134
- (5-methyl-4 h-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
- [(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- MB02671
- MFCD03536501
- 2-[(3-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetic acid
- 2-(5-methyl-2h-1,2,4-triazol-3-ylthio)acetic acid
- SCHEMBL6409061
- AKOS005171556
- MLS000736858
- CS-0046801
- HMS2754I12
- Tiazotic acid (INN)
- [(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid; Acetic acid, 2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-; Acetic acid, [(5-methyl-1H-1,2,4-triazol-3-yl)thio]- (9CI); 2-[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid; NSC 78999; Tiazotic acid
- ALBB-005379
- AKOS022185087
- EN300-92725
- 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- AKOS000265865
- HMS1380C05
- (5-methyl-4 h-[1,2,4]triazol-3-ylsulfanyl)-acetic acid, AldrichCPR
- ChemDiv2_003921
- 64679-65-8
- (5-Methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
- BS-38295
- 2-(5-methyl-1H-1,2,4-triazol-3-ylthio)acetic acid
- Z1270207938
- STK252255
- 2-[(5-methyl-4h-1,2,4-triazol-3-yl)sulfanyl]acetic acid
- AO-365/40208393
- ((5-Methyl-1H-1,2,4-triazol-3-yl)sulfanyl)acetic acid
- 2-((3-methyl-1H-1,2,4-triazol-5-yl)thio)acetic acid
- BAS 00609135
- CHEMBL1487672
- (3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid
-
- MDL: MFCD03536501
- Inchi: 1S/C5H7N3O2S/c1-3-6-5(8-7-3)11-2-4(9)10/h2H2,1H3,(H,9,10)(H,6,7,8)
- InChI Key: OJUNWHNRDPRNBR-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NNC(C)=N1
Computed Properties
- Exact Mass: 173.02600
- Monoisotopic Mass: 173.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104A^2
- XLogP3: 0.8
Experimental Properties
- Color/Form: Solid powder
- Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 226 ºC
- Boiling Point: 462.8°C at 760 mmHg
- Flash Point: 233.7°C
- Refractive Index: 1.622
- PSA: 104.17000
- LogP: 0.28980
(3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid Security Information
- Signal Word:Warning
- HazardClass:IRRITANT
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
(3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 037115-500mg |
[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid |
64679-65-8 | 500mg |
795.0CNY | 2021-07-13 | ||
| TRC | M242085-250mg |
[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid |
64679-65-8 | 250mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M242085-500mg |
[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid |
64679-65-8 | 500mg |
$ 300.00 | 2022-06-04 | ||
| TRC | M242085-1000mg |
[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid |
64679-65-8 | 1g |
$ 480.00 | 2022-06-04 | ||
| abcr | AB217557-1 g |
[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid; 95% |
64679-65-8 | 1g |
€128.10 | 2023-03-08 | ||
| Chemenu | CM282079-1g |
2-((5-Methyl-1H-1,2,4-triazol-3-yl)thio)acetic acid |
64679-65-8 | 95% | 1g |
$89 | 2023-03-05 | |
| eNovation Chemicals LLC | D491081-5G |
2-(5-METHYL-2H-1,2,4-TRIAZOL-3-YLTHIO)ACETIC ACID |
64679-65-8 | 95% | 5G |
$804 | 2022-10-24 | |
| TRC | M242085-10mg |
[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid |
64679-65-8 | 10mg |
$ 87.00 | 2023-09-07 | ||
| TRC | M242085-50mg |
[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid |
64679-65-8 | 50mg |
$ 110.00 | 2023-09-07 | ||
| TRC | M242085-100mg |
[(3-Methyl-1H-1,2,4-triazol-5-yl)thio]acetic acid |
64679-65-8 | 100mg |
$ 144.00 | 2023-09-07 |
(3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
64679-65-8 ((3-Methyl-1H-1,2,4-triazol-5-yl)thioacetic acid) Related Products
- 492422-89-6(Acetic acid, 2-[[3-[[(3-methyl-1H-1,2,4-triazol-5-yl)thio]methyl]-1H-1,2,4-triazol-5-yl]thio]-, ethyl ester)
- 357172-63-5((5-Methyl-1H-1,2,4-triazol-3-yl)thioacetate Morpholine)
- 371126-60-2(2-(3-ethyl-1H-1,2,4-triazol-5-yl)sulfanylacetic acid)
- 646534-23-8(Ethanol, 2-[(5-methyl-1H-1,2,4-triazol-3-yl)thio]-)
- 449747-35-7(Acetic acid,2-[(3-ethyl-1H-1,2,4-triazol-5-yl)thio]-, ethyl ester)
- 24127-58-0((4H-1,2,4-Triazol-3-ylsulfanyl)acetic Acid)
- 459419-81-9( )
- 58755-01-4((5-Phenyl-4H-1,2,4triazol-3-ylsulfanyl)-acetic Acid)
- 186127-63-9(Acetic acid, 2-[[3-(1,1-dimethylethyl)-1H-1,2,4-triazol-5-yl]thio]-)
- 459178-98-4(Propanoic acid, 2-[(5-ethyl-1H-1,2,4-triazol-3-yl)thio]- (9CI))
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